molecular formula C26H24Cl2FeP2 B1278393 [1,2-Bis(diphenyphosphino)ethane]dichloroiron(II) CAS No. 41536-18-9

[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)

Cat. No. B1278393
CAS RN: 41536-18-9
M. Wt: 525.2 g/mol
InChI Key: ZXTCSIQSHINKKY-UHFFFAOYSA-L
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Description

“[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)” is a coordination compound made up of two diphenylphosphinoethyl ligands and a central iron atom. It is a commonly used bidentate ligand in coordination chemistry . It is involved in the metal-catalyzed allylic alkylation and decarboxylation of allylic esters .


Synthesis Analysis

The preparation of dppe is by the alkylation of NaPPh2 . The reaction is as follows:


Molecular Structure Analysis

The molecular formula of “[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)” is [(C6H5)2PCH2CH2P(C6H5)2]FeCl2[(C6H5)2PCH2CH2P(C6H5)2]FeCl2[(C6H5)2PCH2CH2P(C6H5)2]FeCl2 . Its molecular weight is 525.17 g/mol .


Chemical Reactions Analysis

“[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)” is involved in various reactions. For instance, it is used in Kumada catalyst-transfer polycondensation, oxidation of carboranyl phosphine ligands, synthesis of nickel-iron dithiolato hydrides, Ullmann reactions - homocoupling reactions, and as a co-catalyst for hydroformylation of alcohols for the synthesis of quaternary carbon centers .


Physical And Chemical Properties Analysis

“[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)” is a solid with a melting point of 263-265 °C (lit.) .

Scientific Research Applications

Metal-Catalyzed Allylic Alkylation

This compound is involved in the metal-catalyzed allylic alkylation . Allylic alkylation is a powerful tool in organic synthesis for the formation of C-C bonds, and this compound can act as a catalyst in such reactions .

Decarboxylation of Allylic Esters

“[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)” is used in the decarboxylation of allylic esters . Decarboxylation is a chemical reaction that removes a carboxyl group from a molecule, and this compound can facilitate such reactions .

1,3-Diene Synthesis

This compound is used in 1,3-diene synthesis . Dienes are hydrocarbons that contain two double bonds, and this compound can assist in their synthesis .

Cycloaddition Reactions

“[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)” is used in cycloaddition reactions . Cycloaddition is a chemical reaction in which two or more unsaturated molecules combine with the formation of a cyclic adduct, and this compound can catalyze such reactions .

Carbonylation Reactions

This compound is used in carbonylation reactions . Carbonylation is a chemical reaction that introduces a carbonyl group into a molecule, and this compound can facilitate such reactions .

Radical Polymerization of Methacrylates

“[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)” acts as a catalyst for the radical polymerization of methacrylates . This process is crucial in the production of various polymers and resins .

Asymmetric Allylic Alkylations

This compound is used in asymmetric allylic alkylations . These reactions are important in the field of organic synthesis, as they allow for the formation of chiral molecules .

Hydroformylation of Dihydromyrcenol and Epoxides

“[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)” is used as a co-catalyst for the hydroformylation of dihydromyrcenol and epoxides . Hydroformylation is a process that involves the addition of a formyl group and a hydrogen atom to a carbon-carbon double bond .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs are the respiratory system .

Future Directions

As a commonly used bidentate ligand in coordination chemistry, “[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)” has potential applications in various fields. Its use in Kumada catalyst-transfer polycondensation, oxidation of carboranyl phosphine ligands, synthesis of nickel-iron dithiolato hydrides, Ullmann reactions - homocoupling reactions, and as a co-catalyst for hydroformylation of alcohols for the synthesis of quaternary carbon centers suggests that it could be further explored in these areas.

properties

IUPAC Name

dichloroiron;2-diphenylphosphanylethyl(diphenyl)phosphane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H24P2.2ClH.Fe/c1-5-13-23(14-6-1)27(24-15-7-2-8-16-24)21-22-28(25-17-9-3-10-18-25)26-19-11-4-12-20-26;;;/h1-20H,21-22H2;2*1H;/q;;;+2/p-2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZXTCSIQSHINKKY-UHFFFAOYSA-L
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)P(CCP(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4.Cl[Fe]Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H24Cl2FeP2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70449048
Record name [1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70449048
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

525.2 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)

CAS RN

41536-18-9
Record name [1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70449048
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name [1,2-Bis(diphenylphosphino)ethane]dichloroiron(II)
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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